Cas no 1695016-73-9 (7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

7-Ethyl-6-methyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is a heterocyclic compound featuring a fused triazolopyrimidine core. This structure imparts stability and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of ethyl and methyl substituents enhances lipophilicity, which may improve bioavailability in drug development applications. Its amine functionality offers a versatile site for further derivatization, enabling the synthesis of targeted analogs. The compound's rigid bicyclic framework contributes to its thermal and chemical stability, supporting its use in high-performance material studies. Researchers prioritize this scaffold for its balanced physicochemical properties and synthetic adaptability in medicinal chemistry and catalysis.
7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine structure
1695016-73-9 structure
Product Name:7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
CAS No:1695016-73-9
MF:C8H15N5
MW:181.238200426102
CID:6165161
PubChem ID:136840273
Update Time:2025-05-20

7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
    • 7-ethyl-6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
    • 1695016-73-9
    • EN300-1118597
    • Inchi: 1S/C8H15N5/c1-3-6-5(2)4-10-8-11-7(9)12-13(6)8/h5-6H,3-4H2,1-2H3,(H3,9,10,11,12)
    • InChI Key: SSJKLBZWTNEYED-UHFFFAOYSA-N
    • SMILES: N12C(=NC(N)=N1)NCC(C)C2CC

Computed Properties

  • Exact Mass: 181.13274550g/mol
  • Monoisotopic Mass: 181.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.8Ų

7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Pricemore >>

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Additional information on 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

Professional Introduction to Compound with CAS No 1695016-73-9 and Product Name: 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

The compound with the CAS number 1695016-73-9 and the product name 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound consists of a fused triazolopyrimidine system, which is a cornerstone in the design of bioactive molecules. The presence of ethyl and methyl substituents at specific positions enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine structure exemplifies the innovative approaches being taken to address unmet medical needs. Its triazolopyrimidine core is particularly noteworthy as it offers a versatile scaffold for drug discovery. This scaffold can be modified to target various biological pathways, making it an attractive option for the development of new drugs.

One of the most compelling aspects of this compound is its potential to interact with multiple targets within biological systems. The ethyl and methyl groups contribute to its binding affinity by optimizing steric and electronic interactions with biological receptors. Such modifications are crucial in enhancing drug efficacy and reducing side effects. The 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine molecule has been studied for its interactions with enzymes and receptors involved in inflammation and cancer pathways. Preliminary studies suggest that it may exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the triazolopyrimidine core efficiently. These techniques include transition-metal-catalyzed coupling reactions and cyclization processes that are critical for forming the complex heterocyclic system. The synthetic route has been optimized to minimize byproducts and maximize the formation of the desired product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine. Molecular modeling studies have provided insights into its binding mode with biological targets and have helped predict its potential therapeutic effects. These computational approaches are essential for guiding experimental design and improving the efficiency of drug development programs.

In clinical research settings, 7ethyl6methyl4Hatrizolo15apyrimidin23amine has shown promise in preclinical models as a potential therapeutic agent. Its ability to modulate key biological pathways makes it a candidate for treating various diseases. For instance,studies have indicated that it may have anti-inflammatory properties by inhibiting inflammatory cytokines and enzymes. Additionally,its interactions with cancer-related pathways suggest that it could be effective in oncology applications.

The development of new drugs is often hampered by challenges such as poor solubility,metabolic stability,and pharmacokinetic profiles。The structural features of 7ethyl6methyl4Hatrizolo15apyrimidin23amine have been engineered to address these issues。For example,the ethyl group enhances solubility while maintaining binding affinity,whereas the methyl group contributes to metabolic stability。These modifications are critical for ensuring that the compound can reach its target site effectively within the body.

The future directions for research on 1695016739 include further exploration of its pharmacological effects,toxicology studies,and formulation development。Collaborative efforts between academic institutions,pharmaceutical companies,and regulatory agencies are essential for advancing this compound towards clinical trials。By leveraging interdisciplinary approaches,researchers aim to unlock its full therapeutic potential.

Overall, 1695016739 represents a significant contribution to the field of pharmaceutical chemistry。Its unique structural features,combined with promising preclinical results,make it a compelling candidate for further development。As research continues to uncover new applications for this compound,it holds great promise for improving human health and addressing unmet medical needs.

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